Cas no 55680-57-4 (3-hydroxypyridine-2-carbaldehyde hydrochloride)

• Product Name: 3-hydroxypyridine-2-carbaldehyde hydrochloride
• CAS No: 55680-57-4
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• MDL: MFCD22418798
• CID: 1089011
• PubChem ID: 71721347
• Update Time: 2025-04-23

3-hydroxypyridine-2-carbaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxypicolinaldehyde hydrochloride
• 3-hydroxypyridine-2-carbaldehyde,hydrochloride
• 3-hydroxypyridine-2-carbaldehyde hydrochloride
• SB20514
• 3-hydroxypyridine-2-carbaldehyde;hydrochloride
• EN300-211624
• DTXSID20856945
• 55680-57-4
• CS-0183181
• 3-Hydroxypicolinaldehydehydrochloride
• 3-Hydroxypyridine-2-carbaldehyde--hydrogen chloride (1/1)

• MDL： MFCD22418798
• Inchi： 1S/C6H5NO2.ClH/c8-4-5-6(9)2-1-3-7-5;/h1-4,9H;1H
• InChI Key： NCIFDJVGEHGFTA-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=CN=C1C=O

Computed Properties

• Exact Mass: 159.0087061g/mol
• Monoisotopic Mass: 159.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-hydroxypyridine-2-carbaldehyde hydrochloride

Introduction to 3-Hydroxypicolinaldehyde hydrochloride (CAS No. 55680-57-4)

3-Hydroxypicolinaldehyde hydrochloride, with the chemical formula C₆H₆ClNO₂, is a significant compound in the field of pharmaceutical and biochemical research. This compound has garnered attention due to its versatile applications in drug development, particularly in the synthesis of bioactive molecules and intermediates. Its unique structural properties, characterized by a picolinic aldehyde core with a hydroxyl group and a chloride salt form, make it a valuable building block for various pharmacological investigations.

The CAS No. 55680-57-4 identifier firmly establishes this compound within the scientific community, ensuring precise referencing in academic literature, patents, and regulatory filings. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in experimental settings where solubility is a critical factor. This property is particularly advantageous in biochemical assays and pharmaceutical formulations where rapid dissolution and stability are essential.

In recent years, 3-Hydroxypicolinaldehyde hydrochloride has been explored for its potential in medicinal chemistry. Its aldehyde functionality allows for further derivatization, enabling the creation of complex molecules with targeted biological activities. Researchers have leveraged this compound in the synthesis of inhibitors and modulators for various diseases, including neurological disorders and inflammatory conditions. The hydroxyl group introduces additional reactivity, allowing for conjugation with other biomolecules such as peptides and nucleotides.

One of the most compelling aspects of 3-Hydroxypicolinaldehyde hydrochloride is its role in the development of novel therapeutic agents. Studies have demonstrated its utility in generating compounds that exhibit antimicrobial and anti-inflammatory properties. The structural motif of picolinic acid derivatives is well-documented for its interaction with biological targets, making it a cornerstone in the design of small-molecule drugs. The chloride salt form further enhances its pharmacokinetic profile, improving bioavailability and metabolic stability.

Advances in computational chemistry have also highlighted the significance of 3-Hydroxypicolinaldehyde hydrochloride as an intermediate in drug discovery. Molecular modeling studies suggest that derivatives of this compound can effectively interact with enzymes and receptors involved in disease pathways. This has spurred interest in synthesizing analogs with enhanced binding affinities and selectivity. The flexibility provided by the hydroxyl group allows for fine-tuning of molecular interactions, which is crucial for developing drugs with minimal side effects.

The pharmaceutical industry has taken note of these findings, leading to increased investment in research involving 3-Hydroxypicolinaldehyde hydrochloride. Collaborative efforts between academic institutions and biotechnology companies are yielding promising results in preclinical trials. These trials aim to validate the therapeutic potential of new compounds derived from this scaffold, paving the way for future clinical applications. The compound's versatility makes it an attractive candidate for addressing unmet medical needs across multiple therapeutic areas.

From a synthetic chemistry perspective, 3-Hydroxypicolinaldehyde hydrochloride offers a rich framework for innovation. Its reactivity allows chemists to explore diverse synthetic pathways, including condensation reactions, oxidation processes, and nucleophilic substitutions. These reactions can be tailored to produce a wide range of derivatives with tailored biological activities. The chloride salt form also simplifies purification processes, ensuring high yields and purity levels required for pharmaceutical applications.

The environmental impact of using 3-Hydroxypicolinaldehyde hydrochloride as a building block has also been considered. Modern synthetic methods emphasize green chemistry principles, aiming to minimize waste and reduce energy consumption. Researchers are developing sustainable protocols that align with these goals while maintaining high efficiency. Such approaches not only benefit the environment but also reduce costs associated with drug production.

In conclusion, 3-Hydroxypicolinaldehyde hydrochloride (CAS No. 55680-57-4) represents a cornerstone in pharmaceutical research due to its structural versatility and functional reactivity. Its applications span across drug development, biochemical assays, and synthetic chemistry, making it an indispensable tool for scientists working on innovative therapeutics. As research continues to uncover new possibilities with this compound, its importance is likely to grow further, driving advancements in medicine and biotechnology.